1,3-Dioxolan-2-one, 4,5-bis(4-chlorophenyl)-4-(1H-1,2,4-triazol-1-ylmethyl)-, (4S,5R)-

• CAS No.: 107741-31-1
• Molecular Formula: C18H13Cl2N3O3
• Molecular Weight: 390.2 g/mol
• IUPAC Name: (4S,5R)-4,5-bis(4-chlorophenyl)-4-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-2-one
• InChI: InChI=1S/C18H13Cl2N3O3/c19-14-5-1-12(2-6-14)16-18(26-17(24)25-16,9-23-11-21-10-22-23)13-3-7-15(20)8-4-13/h1-8,10-11,16H,9H2/t16-,18-/m1/s1
• InChI Key: FCVFJIYHGGLUPU-SJLPKXTDSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H]2[C@@](OC(=O)O2)(CN3C=NC=N3)C4=CC=C(C=C4)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1C2C(OC(=O)O2)(CN3C=NC=N3)C4=CC=C(C=C4)Cl)Cl

Description

The compound 1,3-Dioxolan-2-one, 4,5-bis(4-chlorophenyl)-4-(1H-1,2,4-triazol-1-ylmethyl)-, (4S,5R)- is a chiral dioxolanone derivative featuring a 1,3-dioxolan-2-one core substituted with two 4-chlorophenyl groups and a 1H-1,2,4-triazol-1-ylmethyl moiety. This compound’s structural complexity makes it a candidate for applications in asymmetric synthesis, medicinal chemistry, or materials science .

Biological Activity

1,3-Dioxolan-2-one, 4,5-bis(4-chlorophenyl)-4-(1H-1,2,4-triazol-1-ylmethyl)-, (4S,5R)- is a compound of significant interest due to its potential biological activities. The presence of the triazole moiety in its structure suggests that it may exhibit antifungal and antibacterial properties, which are critical in addressing resistance issues in current therapeutic agents.

Chemical Structure and Properties

The compound has a complex structure characterized by:

• Molecular Formula : C₁₈H₁₃Cl₂N₃O₃
• Molecular Weight : 364.21 g/mol
• CAS Number : 3007650

This compound features a dioxolane ring and two chlorophenyl groups attached to a triazole unit, which is known for its diverse biological activities.

The biological activity of this compound is primarily attributed to the triazole component. Triazoles are known to inhibit the enzyme lanosterol 14α-demethylase (CYP51), which plays a crucial role in the biosynthesis of ergosterol in fungi. This inhibition disrupts the fungal cell membrane integrity and leads to cell death .

Antifungal Activity

Research indicates that derivatives of triazoles exhibit broad-spectrum antifungal activity. In particular:

• Inhibition of Fungal Growth : The compound has shown effective inhibition against various fungal pathogens such as Candida albicans and Aspergillus fumigatus. Studies report minimum inhibitory concentrations (MICs) ranging from 0.0156 to 2.0 μg/mL for related triazole compounds .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that:

• Substituents Influence Activity : The presence of halogen substituents on the phenyl rings enhances antifungal potency. For instance, compounds with chlorine or fluorine at specific positions have demonstrated increased efficacy against resistant strains of fungi .

Case Studies

Study	Findings
Study on Antifungal Properties	Demonstrated that triazole derivatives with chlorophenyl groups exhibited potent antifungal activity against resistant strains of Candida albicans with MIC values as low as 0.25 μg/mL .
Evaluation of Antibacterial Effects	Investigated various triazole compounds showing promising results against Staphylococcus aureus and Escherichia coli; however, specific data on this compound is still emerging .

Scientific Research Applications

Antifungal Applications

The primary application of this compound lies in its antifungal properties. Research indicates that derivatives of 1H-1,2,4-triazole are significant in developing new antifungal agents due to their ability to inhibit the growth of various fungal pathogens.

Structure-Activity Relationship (SAR)

A study highlighted the importance of the triazole core in antifungal activity. The presence of halogen substituents on the phenyl rings significantly enhances the efficacy against pathogens like Candida albicans and Aspergillus fumigatus. The compound's structure allows it to interact effectively with fungal enzymes involved in cell wall synthesis and ergosterol biosynthesis .

Case Studies

• In Vitro Studies :
  • A series of compounds based on the triazole scaffold were tested against resistant strains of Candida albicans, showing minimum inhibitory concentrations (MIC) as low as 0.0156 μg/mL for some derivatives .
  • The specific compound displayed notable antifungal activity against fluconazole-resistant strains.
• Mechanism of Action :
  • The mechanism involves the disruption of fungal cell membrane integrity and inhibition of key metabolic pathways essential for fungal survival .

Polymerization Applications

Beyond its biological applications, this compound also serves as a monomer for synthesizing biodegradable polymers.

Synthesis of Polyesters

Research has demonstrated that 1,3-dioxolan-2-one derivatives can be polymerized to produce aliphatic polyesters. These materials are environmentally friendly alternatives to conventional plastics and have applications in drug delivery systems and biodegradable packaging .

Experimental Findings

• Polymerization Conditions : The compound was subjected to organocatalyzed polymerization under solvent-free conditions. This method yielded high molecular weight products suitable for various applications .

Parameter	Value
Catalyst	TfOH
Molar Ratio (Initiator:Catalyst:Monomer)	1:10:200
Yield	Up to 58%

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomer: 4,5-Bis(3-chlorophenyl) Analogue

4-chlorophenyl). Key differences include:

• Steric Hindrance: The 3-chlorophenyl substituents may introduce steric clashes in the dioxolanone core, affecting conformational flexibility.
• Crystallinity : Positional isomerism often leads to divergent crystal-packing arrangements, though specific data are unavailable .

Halogen-Substituted Analogues: 4-Fluorophenyl Derivative

The cis-4,5-bis(4-fluorophenyl)-4-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-2-one (CAS 107659-75-6) replaces chlorine with fluorine. Key comparisons:

• Hydrogen Bonding : Fluorine’s smaller atomic radius and lower polarizability reduce its capacity for halogen bonding relative to chlorine, which may impact supramolecular interactions.
• Biological Activity : Fluorine’s bioisosteric properties could modulate pharmacokinetic profiles, though activity data are lacking .

Core Structure Variants: Diphenyl-1,3-dioxolan-2-one

The simpler cis-4,5-diphenyl-1,3-dioxolan-2-one (CAS 19456-17-8) lacks both the triazole and chloro substituents. Notable contrasts:

• Lipophilicity : Diphenyl derivatives are less lipophilic than chloro-substituted analogues, affecting membrane permeability in drug design.
• Stereochemical Impact: The (4S,5R) configuration in the target compound introduces asymmetry absent in non-chiral diphenyl derivatives, enabling enantioselective applications .

Structural and Functional Comparison Table

Compound Name	Substituents	Halogen Position	Triazole Presence	Stereochemistry	Key Properties/Inferences
Target Compound (4S,5R)-4,5-bis(4-chlorophenyl)-...	4-Cl, triazole	Para	Yes	(4S,5R)	High lipophilicity, chiral center
4,5-Bis(3-chlorophenyl) Analogue	3-Cl, triazole	Meta	Yes	(4S,5R)	Altered electronic/steric effects
cis-4,5-Bis(4-fluorophenyl)-... (CAS 107659-75-6)	4-F, triazole	Para	Yes	cis	Increased polarity, reduced Cl bonding
cis-4,5-Diphenyl-1,3-dioxolan-2-one (CAS 19456-17-8)	None (diphenyl)	N/A	No	cis	Lower complexity, achiral

Research Implications and Gaps

• Synthetic Challenges : Introducing the triazole group and ensuring (4S,5R) stereochemical purity requires advanced asymmetric synthesis techniques.
• Material Science : Chlorophenyl groups may enhance thermal stability in polymer matrices, while fluorine analogues could improve solubility in optoelectronic applications.